The effect of hydrophile-lipophile of water-soluble poly(ethylene glycol)-poly(lactic acid) diblock copolymers on the stability of microscopic emulsion films and nanoemulsions
Mendeleev Communications Pub Date: DOI: 10.1070/MC1998v008n03ABEH000957
Abstract
The effect of the PEG and PLA block length of amphiphilic water-soluble poly(ethylene glycol)-poly(lactic acid) diblock copolymers on the stability to rupture of microscopic liquid films and nanoemulsions is investigated.
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